(4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate

• IUPAC Name: (4-acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate
• InChI: InChI=1S/C15H14N2O6S/c1-10-3-6-13(17(19)20)9-15(10)24(21,22)23-14-7-4-12(5-8-14)16-11(2)18/h3-9H,1-2H3,(H,16,18)
• InChI Key: BDNQJLBXMKOGRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)OC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C15H14N2O6S
• Molecular Weight: 350.3 g/mol

Description

(4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate, also known as NBS-AMPSA, is a chemical compound that has been widely used in scientific research. It is a sulfonate derivative of the well-known neurotransmitter glutamate, and it has been found to have a variety of effects on the nervous system.

Mechanism of Action

(4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate binds to the AMPA receptor and causes a conformational change that leads to the opening of the ion channel. This allows positively charged ions such as sodium and calcium to flow into the cell, resulting in depolarization and the generation of an action potential. The activation of AMPA receptors is critical for synaptic plasticity, which is the ability of synapses to strengthen or weaken over time in response to activity.
Biochemical and Physiological Effects:
(4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate has been found to have a variety of effects on the nervous system. It can enhance synaptic transmission and increase the frequency and amplitude of miniature excitatory postsynaptic currents (mEPSCs). It has also been shown to induce long-term potentiation (LTP) in the hippocampus, which is a form of synaptic plasticity that is thought to underlie learning and memory. Additionally, (4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate has been found to have neuroprotective effects in models of ischemia and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate in lab experiments is its high specificity for the AMPA receptor. This allows researchers to selectively activate these receptors without affecting other types of glutamate receptors. However, one limitation of (4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate is its relatively short duration of action compared to other glutamate receptor agonists such as kainate or NMDA. This can make it difficult to study long-term effects of AMPA receptor activation.

Future Directions

There are many potential future directions for research on (4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate. One area of interest is the role of AMPA receptors in neurological disorders such as Alzheimer's disease and epilepsy. Another area of interest is the development of new drugs that target AMPA receptors, which could have therapeutic potential for a variety of conditions. Additionally, further studies are needed to fully understand the mechanisms underlying the neuroprotective effects of (4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate and to explore its potential as a treatment for brain injury.

Synthesis Methods

(4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate can be synthesized by reacting (4-acetamidophenyl) 2-methyl-5-nitrobenzenesulfonyl chloride with 3-aminopropylmethanesulfonic acid in the presence of a base such as triethylamine. The reaction typically takes place in an organic solvent such as dichloromethane or tetrahydrofuran, and the product can be purified by column chromatography.

Scientific Research Applications

(4-Acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate has been used extensively in scientific research as a tool for studying glutamate receptors and synaptic plasticity. It is a highly specific agonist of the AMPA subtype of glutamate receptors, which are involved in fast excitatory neurotransmission in the brain. By selectively activating these receptors, researchers can study their role in various physiological and pathological processes.